Cas no 55139-76-9 (2-(methylsulfanylphenylamino-methylene)malonic acid diethyl ester)

• Product Name: 2-(methylsulfanylphenylamino-methylene)malonic acid diethyl ester
• CAS No: 55139-76-9
• MF: C₁₅H₁₉NO₄S
• MW: 309.380663156509
• CID: 2139918
• PubChem ID: 15502978
• Update Time: 2025-04-21

2-(methylsulfanylphenylamino-methylene)malonic acid diethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanylphenylamino-methylene)malonic acid diethyl ester
• SCHEMBL398238
• HTJKVCKNXFKHGJ-UHFFFAOYSA-N
• DB-312889
• 55139-76-9
• 2-(methylsulfanyl-phenylamino-methylene)-malonic acid diethyl ester

• Inchi： 1S/C15H19NO4S/c1-4-19-14(17)12(15(18)20-5-2)13(21-3)16-11-9-7-6-8-10-11/h6-10,16H,4-5H2,1-3H3
• InChI Key： HTJKVCKNXFKHGJ-UHFFFAOYSA-N
• SMILES： S(C)/C(=C(/C(=O)OCC)\C(=O)OCC)/NC1C=CC=CC=1

Computed Properties

• Exact Mass: 309.10347926Da
• Monoisotopic Mass: 309.10347926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 89.9Ų